Cas no 2248307-84-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-methyl-2H-1,2,3,4-tetrazol-2-yl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-methyl-2H-1,2,3,4-tetrazol-2-yl)acetate
• CAS No: 2248307-84-6
• MF: C₁₂H₉N₅O₄
• MW: 287.230961561203
• CID: 6308334
• PubChem ID: 165976452
• Update Time: 2025-06-03

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-methyl-2H-1,2,3,4-tetrazol-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6514101
• 2248307-84-6
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-methyl-2H-1,2,3,4-tetrazol-2-yl)acetate

• Inchi： 1S/C12H9N5O4/c1-7-13-15-16(14-7)6-10(18)21-17-11(19)8-4-2-3-5-9(8)12(17)20/h2-5H,6H2,1H3
• InChI Key： SYYTWVBCOWDKBH-UHFFFAOYSA-N
• SMILES： O(C(CN1N=NC(C)=N1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 287.06545379g/mol
• Monoisotopic Mass: 287.06545379g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 107Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-methyl-2H-1,2,3,4-tetrazol-2-yl)acetate

1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 2-(5-Methyl-2H-1,2,3,4-Tetrazol-2-Yl)Acetate: A Comprehensive Overview

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(5-methyl-2H-1,2,3,4-tetrazol-2-yl)acetate (CAS No. 2248307846) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines an isoindole derivative with a tetrazole moiety. The isoindole ring system is known for its aromatic stability and versatility in chemical reactions, while the tetrazole group introduces additional functionality and reactivity.

Recent studies have highlighted the importance of such hybrid molecules in drug discovery and advanced materials. For instance, the tetrazole group in this compound has been shown to exhibit strong binding affinity towards metal ions, making it a promising candidate for coordination chemistry applications. Additionally, the isoindole moiety provides a rigid framework that can enhance the stability and bioavailability of the molecule when used in pharmaceutical formulations.

One of the most intriguing aspects of this compound is its potential as a building block for supramolecular chemistry. Researchers have demonstrated that the combination of isoindole and tetrazole groups can lead to self-assembling structures with unique mechanical and electronic properties. These structures have applications in nanotechnology and the development of advanced sensors.

Furthermore, the synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-Yl 2-(5-methyl-tetrazol-Yl)acetate involves a multi-step process that showcases the ingenuity of modern organic synthesis techniques. The use of transition metal catalysts and microwave-assisted synthesis has significantly improved the yield and purity of this compound. Such advancements are crucial for scaling up production to meet industrial demands.

In terms of applications, this compound has shown promise in several areas. In pharmaceuticals, it serves as a precursor for bioactive molecules with potential anti-inflammatory and anticancer properties. In materials science, it is being explored as a component in high-performance polymers and coatings due to its excellent thermal stability and mechanical strength.

Looking ahead, ongoing research is focused on optimizing the synthesis pathway of this compound to reduce costs and environmental impact. Green chemistry approaches are being integrated into its production process to align with global sustainability goals. Additionally, efforts are underway to explore its compatibility with biodegradable materials for use in eco-friendly applications.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-Isoindol-Yl 2-(5-Methyl-Tetrazol-Yl)Acetate (CAS No. 2248307846) represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in shaping future innovations.